Cas no 131319-90-9 ([(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate)
131319-90-9 structure
Product Name:[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate
CAS No:131319-90-9
MF:C32H50O8S
MW:594.799609661102
CID:187737
Update Time:2024-02-28
[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate Chemical and Physical Properties
Names and Identifiers
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- Ergosta-8,14,24(28)-triene-2,3,11,12-tetrol,4,4-dimethyl-, 12-acetate 3-(hydrogen sulfate), (2a,3b,5a,11a,12b)- (9CI)
- 4,4,24-Trimethylcholesta-8,14,24(28)-trien-2,3,11,12-tetrol 12-acetate-3-sulfate
- Ergosta-8,14,24(28)-triene-2,3,11,12-tetrol,4,4-dimethyl-, 12-acetate 3-(hydrogen sulfate), (2...
- (2alpha,3beta,5alpha,11alpha,12beta)-2,11-dihydroxy-4,4-dimethyl-3-(sulfooxy)ergosta-8,14,24(28)-trien-12-yl acetate
- 4,4,24-Tcttas
- Ergosta-8,14,24(28)-triene-2,3,11,12-tetrol, 4,4-dimethyl-, 12-acetate 3-(hydrogen sulfate), (2alpha,3beta,5alpha,11alpha,12beta)-
- [(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylidene
- [(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate
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- Inchi: 1S/C32H50O8S/c1-17(2)18(3)10-11-19(4)22-13-14-23-21-12-15-25-30(6,7)28(40-41(36,37)38)24(34)16-31(25,8)26(21)27(35)29(32(22,23)9)39-20(5)33/h14,17,19,22,24-25,27-29,34-35H,3,10-13,15-16H2,1-2,4-9H3,(H,36,37,38)/t19-,22-,24-,25+,27+,28+,29-,31+,32-/m1/s1
- InChI Key: BGABDSBXSCYPTK-MUSHREFUSA-N
- SMILES: S(=O)(=O)(O)O[C@H]1[C@@H](C[C@]2(C)C3[C@@H]([C@H]([C@]4(C)[C@@H]([C@H](C)CCC(=C)C(C)C)CC=C4C=3CC[C@H]2C1(C)C)OC(C)=O)O)O
Computed Properties
- Exact Mass: 594.323
- Monoisotopic Mass: 594.323
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 9
- Complexity: 1240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 139
Experimental Properties
- Density: 1.23
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.565
[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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